3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C15H13NO3S
• Molecular Weight: 287.3 g/mol
• IUPAC Name: 3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1H-indol-2-one
• InChI: InChI=1S/C15H13NO3S/c1-9-6-7-13(20-9)12(17)8-15(19)10-4-2-3-5-11(10)16-14(15)18/h2-7,19H,8H2,1H3,(H,16,18)
• InChI Key: PMAQJXFRNZTGGC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(S1)C(=O)CC2(C3=CC=CC=C3NC2=O)O

Description

3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one, also known as MT-2, is a synthetic peptide analog of alpha-melanocyte-stimulating hormone (α-MSH). It was first synthesized in the 1990s and has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one works by binding to melanocortin receptors in the body, which are responsible for regulating melanin production. When 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one binds to these receptors, it stimulates the production of melanin, leading to increased skin pigmentation.
Biochemical and Physiological Effects:
In addition to its effects on skin pigmentation, 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been shown to have other biochemical and physiological effects. It has been shown to increase sexual arousal and reduce appetite, although the mechanisms behind these effects are not well understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in laboratory experiments is its specificity for melanocortin receptors. This allows researchers to selectively target these receptors and study their effects. However, one limitation of using 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several areas of research that could benefit from further study of 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. One potential application is in the development of new treatments for skin conditions such as vitiligo. Additionally, further research could help to elucidate the mechanisms behind 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one's effects on sexual arousal and appetite, which could have implications for the development of new therapies for these conditions. Finally, there is also potential for 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one to be used in the development of new drugs for the treatment of obesity and other metabolic disorders.
In conclusion, 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a synthetic peptide analog of α-MSH that has gained significant attention in recent years due to its potential applications in scientific research. It has been shown to stimulate melanin production in the skin and has other biochemical and physiological effects that could have therapeutic applications. While there are limitations to using 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in laboratory experiments, there is significant potential for further research in this area.

Synthesis Methods

3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is typically synthesized using solid-phase peptide synthesis (SPPS) techniques. The process involves the sequential addition of protected amino acids to a resin-bound peptide chain. After the final amino acid is added, the peptide is cleaved from the resin and purified using chromatography techniques.

Scientific Research Applications

3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of skin pigmentation. 3-hydroxy-3-[2-(5-methyl-2-thienyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been shown to stimulate melanin production in the skin, which could have therapeutic applications for individuals with skin conditions such as vitiligo.